![molecular formula C11H16ClNO4 B2517068 2-[(2-Hydroxyethyl)amino]-2-(3-methoxyphenyl)acetic acid hydrochloride CAS No. 1218303-14-0](/img/structure/B2517068.png)
2-[(2-Hydroxyethyl)amino]-2-(3-methoxyphenyl)acetic acid hydrochloride
Description
2-[(2-Hydroxyethyl)amino]-2-(3-methoxyphenyl)acetic acid hydrochloride, also known as HEMA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. HEMA is a derivative of phenylacetic acid and is commonly used in the synthesis of various drugs and pharmaceuticals.
Scientific Research Applications
Environmental Estrogens and Pesticides
Methoxychlor, a pesticide with proestrogenic activity, serves as a model for studying the effects of environmental estrogens. It is metabolized to 2,2-bis(p-hydroxyphenyl)-1,1,1-trichloroethane (HPTE), indicating the potential metabolic pathways and toxicological impacts of related compounds (Cummings, 1997).
Corrosion Inhibition
Research on organic corrosion inhibitors, including acids in acidic solutions for industrial cleaning, highlights the role of organic compounds with specific functional groups in protecting metals. This suggests potential applications of related compounds in material science and engineering (Goyal et al., 2018).
Organic Acids in Oil and Gas Operations
Organic acids, including acetic and lactic acids, are used in oil and gas operations for acidizing jobs, indicating the relevance of similar organic compounds in enhancing oil recovery and treating formation damages (Alhamad et al., 2020).
Antioxidant Properties
Hydroxycinnamic acids, including derivatives of phenolic acids, have significant antioxidant properties. Their structure-activity relationships suggest potential pharmaceutical and nutraceutical applications for related compounds (Razzaghi-Asl et al., 2013).
Biotechnological Applications
Lactic acid production from biomass and its derivatives for green chemistry applications, including the synthesis of biodegradable polymers and other chemicals, indicates the potential biotechnological applications of related compounds (Gao et al., 2011).
Pharmacological Review
Chlorogenic Acid (CGA) exhibits various biological and pharmacological effects, including antioxidant, anti-inflammatory, and antimicrobial activities, suggesting the broad therapeutic potential of similar phenolic compounds (Naveed et al., 2018).
properties
IUPAC Name |
2-(2-hydroxyethylamino)-2-(3-methoxyphenyl)acetic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO4.ClH/c1-16-9-4-2-3-8(7-9)10(11(14)15)12-5-6-13;/h2-4,7,10,12-13H,5-6H2,1H3,(H,14,15);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGGBRFRIBIYBRS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(C(=O)O)NCCO.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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